Aluminum sorbate

Specification

• CAS No.: 16899-72-2
• Molecular Formula: C18H21AlO6
• Molecular Weight: 360.3 g/mol
• IUPAC Name: aluminum;(2E,4E)-hexa-2,4-dienoate
• Standard InChI: InChI=1S/3C6H8O2.Al/c3*1-2-3-4-5-6(7)8;/h3*2-5H,1H3,(H,7,8);/q;;;+3/p-3/b3*3-2+,5-4+
• Standard InChI Key: UUGHYISAEYRDII-KWYLWIMLSA-K
• Isomeric SMILES: C/C=C/C=C/C(=O)[O-].C/C=C/C=C/C(=O)[O-].C/C=C/C=C/C(=O)[O-].[Al+3]
• SMILES: CC=CC=CC(=O)[O-].CC=CC=CC(=O)[O-].CC=CC=CC(=O)[O-].[Al+3]
• Canonical SMILES: CC=CC=CC(=O)[O-].CC=CC=CC(=O)[O-].CC=CC=CC(=O)[O-].[Al+3]

Introduction

Chemical Structure and Properties

Molecular Structure

Aluminum sorbate has the molecular formula C₁₈H₂₁AlO₆, representing the combination of one aluminum ion with three sorbate molecules. The stoichiometric relationship can be expressed as Al(C₆H₇O₂)₃, indicating that three moles of sorbate coordinate with each mole of aluminum. The structure features:

• One central aluminum ion (Al³⁺)

• Three sorbate anions acting as ligands

• Coordination bonds between the aluminum center and oxygen atoms from the sorbate carboxylate groups

• Maintenance of the (2E,4E) configuration of the sorbate chains

The IUPAC name for aluminum sorbate is aluminum;(2E,4E)-hexa-2,4-dienoate, reflecting the trans configuration of the double bonds in the sorbate chain.

Chemical Identifiers

The compound is cataloged with various identifiers across chemical databases:

Identifier Type	Value
CAS Number	16899-72-2
Molecular Formula	C₁₈H₂₁AlO₆
Molecular Weight	360.3 g/mol
InChIKey	UUGHYISAEYRDII-KWYLWIMLSA-K
UNII	T7RHV9IMCS
Wikidata	Q27289780

Physical Properties

Aluminum sorbate demonstrates several notable physical and chemical properties:

Property	Value/Characteristic
Physical State	Solid at room temperature
Color	White to off-white
Vapor Pressure	0.02 mmHg at 25°C
Boiling Point	233°C at 760 mmHg
Flash Point	139.9°C
Solubility	Limited solubility in water; improved in specific pH conditions

Synthesis Methods

The synthesis of aluminum sorbate typically involves the reaction of aluminum salts with sorbic acid or sorbate salts in an aqueous solution. The general procedure can be summarized through the following equation:

Al³⁺ + 3(C₆H₇O₂)⁻ → Al(C₆H₇O₂)₃

The specific preparation methods include:

Direct Synthesis from Sorbic Acid

In this method, aluminum salts such as aluminum sulfate or aluminum chloride react directly with sorbic acid under controlled pH conditions. The reaction typically requires careful adjustment of pH to facilitate the formation of the aluminum-sorbate complex.

Ion Exchange Method

This method involves the reaction of a soluble sorbate salt (commonly potassium sorbate) with an aluminum salt. The precipitation reaction can be described as:

3C₆H₇O₂⁻ + Al³⁺ → Al(C₆H₇O₂)₃↓

This approach has been documented in studies focused on the synthesis of aluminum sorbate for antifouling applications. When analyzed, laboratory-prepared aluminum sorbate showed a composition of 7.5% aluminum, 92.3% sorbate, 0.03% potassium, and 0.01% nitrate, confirming the 1:3 stoichiometric ratio of aluminum to sorbate.

Mechanism of Action

The effectiveness of aluminum sorbate stems from multiple mechanisms:

Antimicrobial Activity

Aluminum sorbate inherits and potentially enhances the antimicrobial properties of sorbic acid. The compound works by:

• Inhibiting key enzymatic processes in microbial cells

• Disrupting cell membrane integrity

• Interfering with nutrient transport mechanisms

• Creating localized pH changes that inhibit microbial growth

Hydrolysis Effects

When exposed to aqueous environments, aluminum sorbate undergoes hydrolysis, which:

• Generates localized acidic conditions

• Releases sorbate anions that exhibit antimicrobial activity

• Creates a microenvironment unfavorable for microbial attachment and growth

Coordination Chemistry

The aluminum ion's ability to form stable complexes with sorbate enhances the compound's stability and extends the duration of its antimicrobial effects compared to free sorbic acid.

Applications

Antifouling Technology

One of the most promising applications of aluminum sorbate is its use as an antifouling pigment in marine paints. Research has demonstrated that:

• Aluminum sorbate (AlSor) effectively prevents the settlement and growth of marine organisms on submerged surfaces

• Paints containing aluminum sorbate showed significant antifouling properties in both laboratory assays and field trials

• After 9 months of exposure in seawater, paints containing aluminum sorbate demonstrated remarkably lower fouling settlement compared to control coatings

The antifouling mechanism appears to be the combined effect of:

• The release of sorbate anions, which have inherent antimicrobial properties

• The generation of localized acidic conditions through hydrolysis at the paint/seawater interface

Food Preservation

While specific data on aluminum sorbate's use in food preservation is limited, its relationship to sorbic acid suggests potential applications in:

• Extending shelf life of certain food products

• Preventing mold and yeast growth in processed foods

• Providing stability in acidic food environments

Industrial Applications

Additional potential applications include:

• Pharmaceutical formulations requiring antimicrobial properties

• Cosmetic products benefiting from preservative effects

• Industrial coatings requiring resistance to biological degradation

Environmental and Health Considerations

Toxicological Profile

While specific toxicology data for aluminum sorbate is limited, some insights can be drawn from its components:

• Sorbic acid and its salts are generally recognized as safe (GRAS) by regulatory bodies including the FDA and EFSA

• Aluminum compounds have varying toxicity profiles depending on their solubility and bioavailability

• The EPA has established provisional peer-reviewed toxicity values for aluminum

• Research on aluminum sorbate as an antifouling agent suggests it functions in a "nontoxic manner," providing antifouling properties at the paint surface while being relatively harmless in the surrounding environment

Advantages Over Related Compounds

Aluminum sorbate offers several advantages over other sorbate salts:

Comparison with Other Sorbates

Compound	Solubility	Stability	Applications
Sorbic Acid	Limited water solubility	Less stable in solutions	Food, cosmetics
Potassium Sorbate	Highly water-soluble	Good stability	Food preservation, beverages
Sodium Sorbate	Water-soluble	Moderate stability	Food preservation
Calcium Sorbate	Moderately soluble	Good stability	Bakery products
Aluminum Sorbate	Limited water solubility	Enhanced stability	Antifouling coatings, industrial applications

The limited water solubility of aluminum sorbate makes it particularly suitable for antifouling applications, as it prevents rapid leaching from coatings while still providing the desired antimicrobial effect.